N-(3-methoxy-4-methylphenyl)-3-methylbenzamide

• IUPAC Name: N-(3-methoxy-4-methylphenyl)-3-methylbenzamide
• InChI: InChI=1S/C16H17NO2/c1-11-5-4-6-13(9-11)16(18)17-14-8-7-12(2)15(10-14)19-3/h4-10H,1-3H3,(H,17,18)
• InChI Key: KVKYZVLJEPTDOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=CC(=C(C=C2)C)OC
• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol

Description

N-(3-Methoxy-4-methylphenyl)-3-methylbenzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of a methoxy group and a methyl group attached to the phenyl ring, which is further connected to a benzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(3-methoxy-4-methylphenyl)-3-methylbenzamide typically involves the reaction of 3-methoxy-4-methylaniline with 3-methylbenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at room temperature. The product is then purified using standard techniques such as recrystallization or column chromatography.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, the purification steps are optimized to ensure high purity and quality of the final product.

Types of Reactions:

Oxidation: this compound can undergo oxidation reactions, particularly at the methoxy and methyl groups, leading to the formation of corresponding aldehydes or acids.

Reduction: The compound can be reduced to form amines or alcohols, depending on the specific reaction conditions and reagents used.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic or basic conditions.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride in anhydrous solvents.

Substitution: Halogenating agents like bromine or chlorinating agents in the presence of a Lewis acid catalyst.

Major Products:

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of amines or alcohols.

Substitution: Introduction of halogens or other functional groups on the aromatic rings.

Scientific Research Applications

N-(3-Methoxy-4-methylphenyl)-3-methylbenzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate for various therapeutic applications.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N-(3-methoxy-4-methylphenyl)-3-methylbenzamide depends on its specific application. In medicinal chemistry, it may interact with specific molecular targets such as enzymes or receptors, modulating their activity and leading to therapeutic effects. The exact pathways involved can vary and are typically elucidated through detailed biochemical and pharmacological studies.

Comparison with Similar Compounds

• N-(3-Methoxy-4-methylphenyl)-benzenesulfonamide
• 4-Methoxy-3-methylphenylboronic acid
• 4-Methoxy-2-methylphenylboronic acid

Comparison: N-(3-Methoxy-4-methylphenyl)-3-methylbenzamide is unique due to its specific substitution pattern on the phenyl ring and the presence of the benzamide moiety. This structural uniqueness can influence its chemical reactivity, biological activity, and potential applications compared to similar compounds. For instance, the presence of the methoxy group can enhance its solubility and interaction with biological targets, while the benzamide moiety can contribute to its stability and binding affinity.